Cas no 216581-36-1 (1-(2-bromopropyl)-3-chlorobenzene)

• Product Name: 1-(2-bromopropyl)-3-chlorobenzene
• CAS No: 216581-36-1
• MF: C₉H₁₀BrCl
• MW: 233.532701015472
• MDL: MFCD17274342
• CID: 4641658
• PubChem ID: 18669741
• Update Time: 2025-10-21

1-(2-bromopropyl)-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-bromopropyl)-3-chloro-
• 1-(2-bromopropyl)-3-chlorobenzene

• MDL： MFCD17274342
• Inchi： 1S/C9H10BrCl/c1-7(10)5-8-3-2-4-9(11)6-8/h2-4,6-7H,5H2,1H3
• InChI Key： DGLUSFUOBLYDBJ-UHFFFAOYSA-N
• SMILES： C1(CC(Br)C)=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 231.96544g/mol
• Monoisotopic Mass: 231.96544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2-bromopropyl)-3-chlorobenzene

Comprehensive Overview of 1-(2-bromopropyl)-3-chlorobenzene (CAS No. 216581-36-1): Properties, Applications, and Industry Insights

1-(2-bromopropyl)-3-chlorobenzene (CAS No. 216581-36-1) is a halogenated aromatic compound with significant relevance in organic synthesis and specialty chemical manufacturing. This compound, characterized by its bromopropyl and chlorobenzene functional groups, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular structure, C₉H₁₀BrCl, combines reactivity and stability, making it a valuable building block for complex chemical transformations.

In recent years, the demand for halogenated intermediates like 1-(2-bromopropyl)-3-chlorobenzene has surged due to their role in developing active pharmaceutical ingredients (APIs) and crop protection agents. Researchers frequently search for "synthesis of brominated chlorobenzene derivatives" or "applications of 216581-36-1 in drug discovery," reflecting its industrial importance. The compound’s unique reactivity profile allows for selective substitutions, enabling the creation of targeted molecules with enhanced bioactivity.

From a technical perspective, CAS 216581-36-1 exhibits a boiling point of approximately 280–290°C and a molecular weight of 233.53 g/mol. Its lipophilic nature and moderate polarity make it suitable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organometallic chemistry. These attributes align with the growing interest in "green chemistry alternatives for halogenated compounds" and "sustainable synthesis routes," as industries seek eco-friendly methodologies.

The compound’s applications extend to material science, where it acts as a precursor for liquid crystals and polymeric materials. Searches like "216581-36-1 in OLED manufacturing" highlight its potential in optoelectronic devices. Its ability to modify polymer backbones enhances thermal stability and electrical conductivity, addressing key challenges in flexible electronics and energy storage solutions.

Quality control and regulatory compliance are critical for 1-(2-bromopropyl)-3-chlorobenzene. Analytical techniques such as GC-MS, HPLC, and NMR spectroscopy ensure purity and consistency, meeting standards like REACH and FDA guidelines. Queries such as "purity specifications for 216581-36-1" underscore the need for reliable sourcing and documentation in supply chains.

In conclusion, 1-(2-bromopropyl)-3-chlorobenzene (CAS No. 216581-36-1) bridges innovation across multiple sectors. Its synthesis, properties, and applications resonate with trends in precision chemistry and sustainable industrial processes, making it a focal point for researchers and manufacturers alike.